7-chloro-9-oxo-9H-fluorene-1-carboxylic acid

• IUPAC Name: 7-chloro-9-oxofluorene-1-carboxylic acid
• InChI: InChI=1S/C14H7ClO3/c15-7-4-5-8-9-2-1-3-10(14(17)18)12(9)13(16)11(8)6-7/h1-6H,(H,17,18)
• InChI Key: OQPCESKPMRSZCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(=O)O)C(=O)C3=C2C=CC(=C3)Cl
• Molecular Formula: C14H7ClO3
• DSSTOX Substance ID: DTXSID70298513
• Molecular Weight: 258.65 g/mol
• CAS RN: 1673-28-5

Description

7-Chloro-9-oxo-9H-fluorene-1-carboxylic acid (7COF) is a synthetic organic compound with the molecular formula C11H7ClO3. It is a colorless solid with a molecular weight of 222.62 g/mol. 7COF is used as a precursor for the synthesis of various pharmaceuticals, agrochemicals, and dyes. It is also used in the manufacture of fluorescent dyes, optical brighteners, and other specialty chemicals. 7COF is a versatile compound with a wide range of applications in the laboratory and in industry.

Scientific Research Applications

Synthesis and Structure

• A study on the synthesis of 7-substituted fluoranthenes reveals methods for preparing 1-chlorofluorene-9-one-8-carboxylic acid, illustrating a pathway to create disubstituted fluorenes and fluorenones (Campbell & Crombie, 1961). This work highlights the chemical versatility and the potential for creating various functional materials.
• The molecular structure of 9-oxo-9H-fluorene-1-carboxylic acid has been characterized, demonstrating a planar conformation with internal hydrogen bonding, which influences its stacking behavior and molecular interactions (Coté, Lalancette, & Thompson, 1996).

Reactivity and Derivatives

• Research into the acylation of methylfluorenes provides insights into the preparation of 7-acylderivatives, including the synthesis of 7-benzoyl-9-oxo-fluorene-2-carboxylic acid through benzoylation and acetylation reactions (Chardonnens & Dousse, 1967). This demonstrates the compound's role in synthesizing biologically active molecules and its chemical transformability.

Applications in Materials Science

• The development of liquid scintillators involving fluorene-2-carboxylic acid showcases the application of fluorene derivatives in radiation detection and measurement technologies. This research outlines the synthesis and evaluation of various fluorenyl and fluorene-based compounds for their scintillation properties (Barnett, Daub, Hayes, & Ott, 1960).